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Introduction

Sodium silicate, commonly known as waterglass, is a versatile chemical compound that has
garnered significant attention in geotechnical engineering as a soil stabilizing agent. Its
application is particularly relevant for improving the engineering properties of weak or
problematic soils. When introduced into the soil, sodium silicate reacts to form a gel that binds
soil particles together, leading to increased strength, reduced permeability, and improved
durability.[1][2] These application notes provide a comprehensive overview of the use of
sodium silicate in soil stabilization, detailing its mechanism, effects on various soil types, and
protocols for laboratory evaluation. This document is intended for researchers and scientists in
the fields of geotechnical engineering and materials science.

Mechanism of Soil Stabilization

The primary mechanism of soil stabilization using sodium silicate involves the formation of a
silica gel within the soil matrix. This process can be simplified into the following steps:

« Injection/Mixing: An aqueous solution of sodium silicate is introduced into the soil, either
through injection or mechanical mixing.

o Hydrolysis and Condensation: In the presence of soil moisture and ions, the sodium silicate
hydrolyzes to form silicic acid (Si(OH)4). These silicic acid monomers then undergo a
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condensation polymerization reaction.

o Gel Formation: The polymerization process results in the formation of a three-dimensional
silica gel network. This gel coats the soil particles and fills the voids between them.

o Cementation: The hardened silica gel acts as a cementitious binder, creating a stronger and
more stable soil mass.[2]

When used in conjunction with other materials like lime or cement, the reactions become more
complex. For instance, sodium silicate can react with the calcium hydroxide produced during
cement hydration to form calcium silicate hydrate (C-S-H) gel, a primary binding agent in
traditional concrete.[2][3] This synergistic effect can lead to significantly enhanced soil
properties.

Data Presentation: Effects of Sodium Silicate on
Geotechnical Properties

The following tables summarize the quantitative effects of sodium silicate on various soil
properties as reported in several geotechnical research studies.

Table 1: Effect of Sodium Silicate on Unconfined Compressive Strength (UCS) of Marine Clay
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Sodium Silicate (%) Curing Time (days) UCS (kPa)
0 (Untreated) 0 Not Reported
3 0 69.5

3 7 7.9

3 28 90.9

6 0

6 7

6 28

9 0

9 7

9 28

12 0

12 7

12 28

15 0

15 7

15 28

Data extracted from a study on

marine clay stabilization.[4]

Table 2: Effect of Sodium Silicate and Lime on Unconfined Compressive Strength (UCS) of

Clayey Soil
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. Sodium ] Percentage
Lime (%) . Curing UCS ( kglcm ?)
Silicate (%) Increase (%)
0 0 Uncured 4.03 -
4.5 2.5 Uncured - 129
4.5 2.5 Cured (7 days) - 162

This study
highlights the
combined effect
of lime and

sodium silicate.

[5]

Table 3: Effect of Sodium Silicate and Fly Ash on Unconfined Compressive Strength (UCS) of
Black Cotton Soll

Sodium Curing Time Percentage
Fly Ash (%) . UCS (kN/m?)

Silicate (%) (days) Increase (%)
0 0 7 131.69 -
0 5 7 - 29.83
15 5 7 290.28 120.42

This table shows
the synergistic
effect of fly ash
and sodium
silicate on black

cotton soil.[2]

Table 4: Effect of Sodium Silicate and Lime on California Bearing Ratio (CBR) of Clayey Soil
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Percentage
Lime (%) Sodium Silicate (%) Condition Increase in CBR
(%)
4.5 25 Unsoaked 219
4.5 2.5 Soaked 197

CBR values indicate
the load-bearing
capacity of the sail,
which is significantly
improved with the
addition of lime and

sodium silicate.[5]

Table 5: Effect of Sodium Silicate on Shear Strength of Different Soil Types

. . - ) i Shear Strength
Soil Type Sodium Silicate (%) Curing Time (days)
(Kglcm?)
A 15 28 >12 (Machine Limit)
B 15 28 >12 (Machine Limit)
C 15 28 -

The study noted that
for soils A and B with
12% and 15% sodium
silicate, the direct
shear machine was
unable to break the
samples after 28 days
of curing, indicating a
very high shear
strength.[1]
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Experimental Protocols

The following are detailed protocols for key experiments to evaluate the effectiveness of
sodium silicate in soil stabilization.

Protocol 1: Sample Preparation and Curing
e Soil Preparation:
o Obtain a representative soil sample.

o Air-dry the soil and pulverize it to pass through a 2 mm sieve to remove large particles and
ensure uniformity.[3]

o Determine the initial moisture content of the soil.
o Stabilizer Preparation:

o Prepare the sodium silicate solution of the desired concentration (e.g., 3%, 6%, 9%,
12%, 15% by dry weight of the soil).[4]

o If using other additives like lime or fly ash, weigh the required amounts.
e Mixing:
o Thoroughly mix the dry soil with the powdered additives (if any).

o Gradually add the sodium silicate solution and potable water to achieve the optimum
moisture content (OMC).

o Mix mechanically for at least 5-10 minutes to ensure a homogenous mixture.
e Molding:

o For UCS tests, compact the mixture into cylindrical molds (e.g., 50 mm diameter and 100
mm height) in layers, with each layer receiving a specified number of blows from a
standard rammer to achieve the maximum dry density (MDD).[4]
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o For CBR tests, compact the mixture into standard CBR molds.
e Curing:
o Extrude the molded specimens carefully.

o Seal the specimens in plastic bags or place them in a humidity chamber to prevent
moisture loss.

o Cure the specimens for specified periods (e.g., 3, 7, 14, or 28 days) at a constant
temperature (e.g., 27 = 2°C).[1][4]

Protocol 2: Unconfined Compressive Strength (UCS) Test
o Apparatus: Compression testing machine with a calibrated load cell.
e Procedure:

o After the curing period, remove the specimen from its protective wrapping and measure its
dimensions and weight.

o Place the specimen on the lower platen of the compression machine.
o Apply a compressive load at a constant rate of strain (e.g., 1.2 mm/min or 16 mm/min).[4]

o Record the load and deformation readings at regular intervals until the specimen fails or a
predefined strain is reached.

o The unconfined compressive strength is calculated as the maximum axial stress sustained
by the specimen.

Protocol 3: California Bearing Ratio (CBR) Test
o Apparatus: CBR testing machine, standard CBR mold, surcharge weights.
e Procedure:

o Place the CBR mold with the compacted and cured specimen on the testing machine.
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o Apply surcharge weights on the top of the specimen to simulate the pavement load.
o Seat a penetration piston on the surface of the specimen.
o Apply the load through the piston at a constant penetration rate (e.g., 1.25 mm/min).

o Record the load at different penetration depths (e.g., 0.5, 1.0, 1.5, 2.0, 2.5, 3.0, 4.0, 5.0,
7.5, 10.0, and 12.5 mm).

o The CBR value is expressed as a percentage of the standard load required to cause the
same penetration in a standard crushed rock material.[5]

Protocol 4: Direct Shear Test
e Apparatus: Direct shear box apparatus.
e Procedure:
o Prepare a specimen of the stabilized soil in the shear box.
o Apply a normal stress to the specimen.
o Apply a shear force at a constant rate of displacement.
o Measure the shear force and the horizontal and vertical displacements.
o Repeat the test for at least three different normal stresses.

o The shear strength parameters (cohesion and angle of internal friction) are determined
from the plot of shear stress versus normal stress at failure.

Visualizations

Diagram 1: General Workflow for Sodium Silicate Soil Stabilization
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Caption: Workflow for soil stabilization using sodium silicate.

Diagram 2: Chemical Reaction Pathway of Sodium Silicate in Soil
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Caption: Simplified reaction mechanism of sodium silicate in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073388#application-of-sodium-silicate-in-soil-
stabilization-for-geotechnical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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